Cas no 343867-28-7 (Ethanone,1-[3-methyl-5-(1-methylethyl)-1H-pyrazol-4-yl]-)

• Product name: Ethanone,1-[3-methyl-5-(1-methylethyl)-1H-pyrazol-4-yl]-
• CAS No: 343867-28-7
• MF: C₉H₁₄N₂O
• MW: 166.22026
• CID: 302375
• PubChem ID: 10749582

Ethanone,1-[3-methyl-5-(1-methylethyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-methyl-5-(1-methylethyl)-1H-pyrazol-4-yl]-
• Ethanone, 1-[3-methyl-5-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI)
• 343867-28-7
• SCHEMBL22678620
• 1-(3-Isopropyl-5-methyl-1H-pyrazol-4-yl)ethanone

• Inchi： InChI=1S/C9H14N2O/c1-5(2)9-8(7(4)12)6(3)10-11-9/h5H,1-4H3,(H,10,11)
• InChI Key： FDIPFWQJBGVJMP-UHFFFAOYSA-N
• SMILES： CC(C1NN=C(C)C=1C(=O)C)C

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75